Novel flower-like titanium phosphate microstructures and their application in lead ion removal from drinking water†
Journal of Materials Chemistry A Pub Date: 2014-02-20 DOI: 10.1039/C4TA00246F
Abstract
A novel flower-like Ti(HPO4)2·H2O microstructures were synthesized via a low-cost and credible method at low temperature. The assembly process was characterized in detail and a possible formation mechanism of the hierarchical microstructures was clarified. The obtained products possess a high surface area and excellent adsorption capacity for lead ion removal.
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Journal Name：Journal of Materials Chemistry A
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CAS no.: 129212-21-1
